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Introduction: Overcoming the Tyrosine Limitation in
Modern Cell Culture
The pursuit of higher productivity and process robustness in cell culture, particularly for the

manufacturing of biologics like monoclonal antibodies (mAbs), has intensified the nutritional

demands of production cell lines such as Chinese Hamster Ovary (CHO) cells. Amino acids are

fundamental building blocks for cell growth and protein synthesis. However, the

physicochemical properties of certain amino acids present significant challenges in the

formulation of chemically defined media.

L-Tyrosine, an essential amino acid for protein synthesis and cellular metabolism, is notoriously

difficult to incorporate into neutral pH cell culture media due to its low solubility (less than 0.5

g/L)[1]. This limitation can lead to suboptimal cell growth, reduced protein titers, and the

potential for amino acid sequence variants in the final product[2]. Traditional methods to

increase tyrosine concentration, such as using high-pH feeds, introduce process complexity

and risks of pH spikes and media precipitation[1].

To address this critical bottleneck, the use of chemically synthesized dipeptides has emerged

as a highly effective strategy. This application note provides a comprehensive guide to the use

of L-Tyrosyl-L-Histidine (Tyr-His), a highly soluble and stable dipeptide, as a superior source of

tyrosine and histidine for enhancing cell culture performance.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 14 Tech Support

https://www.benchchem.com/product/b1337369?utm_src=pdf-interest
https://pmc.ncbi.nlm.nih.gov/articles/PMC7481768/
https://pubmed.ncbi.nlm.nih.gov/32944013/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7481768/
https://www.benchchem.com/product/b1337369?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1337369?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The Tyr-His Advantage: Superior Solubility and
Bioavailability
Tyr-His dipeptide offers a significant advantage over free L-tyrosine due to its substantially

higher solubility, which can be up to 250-fold greater[3][4]. This enhanced solubility allows for

the formulation of highly concentrated, pH-neutral feed media, simplifying fed-batch processes

and reducing the risk of precipitation. Supplementation with tyrosine-containing dipeptides,

including Tyr-His, has been shown to lead to enhanced culture viability, increased protein

titers, and improved metabolic profiles with lower production of waste products like lactate and

ammonia[3][4].

Mechanism of Action: Cellular Uptake and
Intracellular Hydrolysis
The beneficial effects of Tyr-His are rooted in its efficient uptake and subsequent intracellular

processing by the cells.

Cellular Uptake: Dipeptides like Tyr-His are actively transported into the cell through proton-

coupled peptide transporters (PEPT) of the solute carrier family 15 (SLC15)[3]. CHO cells

are known to express these transporters, which facilitate the efficient internalization of di-

and tripeptides from the culture medium.

Intracellular Hydrolysis: Once inside the cell, cytoplasmic peptidases rapidly hydrolyze the

Tyr-His dipeptide into its constituent amino acids, L-tyrosine and L-histidine. This

intracellular release mechanism ensures a sustained and readily available pool of these

essential amino acids for protein synthesis and other metabolic functions.
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Fig. 1: Cellular uptake and hydrolysis of Tyr-His dipeptide.

Impact on Cellular Signaling and Metabolism
The sustained intracellular availability of tyrosine and histidine through Tyr-His
supplementation has a profound impact on key cellular pathways:

Protein Synthesis: A consistent supply of tyrosine, a crucial component of proteins, directly

supports robust protein synthesis, leading to higher product titers.

mTOR Pathway and Autophagy: Tyrosine availability is linked to the regulation of the mTOR

signaling pathway, a central controller of cell growth, proliferation, and survival. Adequate

tyrosine levels help maintain mTOR activity, which in turn can suppress autophagy, a form of

programmed cell death that can be triggered by nutrient starvation[5].

Histidine's Role: Histidine is an essential amino acid involved in various enzymatic reactions

and plays a role in protein structure and function. While its direct signaling role in mammalian

cells is a subject of ongoing research, its provision is critical for overall cellular health and

productivity.
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Fig. 2: Downstream effects of Tyr-His supplementation.

Quantitative Performance Data
Studies on various tyrosine-containing dipeptides in CHO cell cultures have consistently

demonstrated significant improvements in key performance indicators compared to cultures

supplemented with free L-tyrosine. The following table provides representative data illustrating

the expected enhancements.
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Parameter
Free L-Tyrosine
(Control)

Tyrosine-Dipeptide
Supplemented

Fold Increase

Peak Viable Cell

Density (x10⁶

cells/mL)

~10-12 ~15-18 ~1.5x

Viability (%) ~80-85 >95 >1.1x

Product Titer (g/L) ~1.5-2.0 ~2.5-3.5 ~1.7x

Lactate Production

(g/L)
~4-5 ~2-3 ~0.5x

Ammonia Production

(mM)
~5-6 ~3-4 ~0.6x

Note: Data are

representative

examples from studies

on tyrosine-containing

dipeptides in CHO

fed-batch cultures and

may vary depending

on the specific cell

line, process, and

dipeptide used.[1][3]

[4]

Protocols for Implementation and Validation
Protocol 1: Preparation of Tyr-His Stock Solution

Materials:

Tyr-His dipeptide powder

High-purity, cell culture grade water

Sterile container
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0.22 µm sterile filter

Procedure:

1. Determine the desired stock solution concentration (e.g., 100 mM).

2. Weigh the appropriate amount of Tyr-His powder.

3. In a sterile container, dissolve the Tyr-His powder in the required volume of cell culture

grade water. Gentle warming and stirring may be used to facilitate dissolution.

4. Once fully dissolved, sterile-filter the solution using a 0.22 µm filter into a new sterile

container.

5. Store the stock solution at 2-8°C.

Protocol 2: Optimization of Tyr-His Concentration
The optimal concentration of Tyr-His can vary depending on the cell line, basal medium, and

process. A dose-response experiment is recommended to determine the optimal concentration.

Experimental Setup:

Seed shake flasks or a multi-well plate with the production cell line at a standard density.

Prepare culture medium with varying final concentrations of Tyr-His (e.g., 0 mM, 1 mM,

2.5 mM, 5 mM, 7.5 mM, 10 mM).

Include a control group with the standard concentration of free L-tyrosine.

Culture the cells under standard conditions for the duration of a typical production run.

Monitoring:

Measure viable cell density (VCD) and viability daily using a cell counter and trypan blue

exclusion.

Collect supernatant samples at regular intervals for analysis of product titer, lactate, and

ammonia.
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Analysis:

Plot VCD, viability, and product titer against the Tyr-His concentration.

Determine the concentration that provides the optimal balance of cell growth, viability, and

productivity.
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Fig. 3: Workflow for Tyr-His concentration optimization.
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Validation and Quality Control Assays
To validate the benefits of Tyr-His supplementation, a series of key assays should be

performed.

Assay 1: Cell Growth and Viability
Method: Trypan Blue Exclusion Assay[5][6]

Procedure:

Mix a sample of the cell suspension with an equal volume of 0.4% trypan blue solution.

Load the mixture into a hemocytometer.

Under a microscope, count the number of viable (unstained) and non-viable (blue) cells.

Calculate the viable cell density (cells/mL) and percentage of viability.

Assay 2: Cell Proliferation
Method: MTT Assay[7][8]

Procedure:

Plate cells in a 96-well plate and culture with different supplement conditions.

Add MTT reagent to each well and incubate for 2-4 hours to allow for the formation of

formazan crystals.

Add a solubilization solution (e.g., DMSO) to dissolve the crystals.

Measure the absorbance at 570 nm. The absorbance is proportional to the number of

viable, metabolically active cells.

Assay 3: Product Titer
Method: Enzyme-Linked Immunosorbent Assay (ELISA) for mAb quantification[9][10]
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Procedure:

Coat a 96-well plate with a capture antibody specific for the mAb.

Add diluted supernatant samples and a standard curve of known mAb concentrations.

Add a detection antibody conjugated to an enzyme (e.g., HRP).

Add a substrate that produces a colorimetric signal in the presence of the enzyme.

Measure the absorbance and calculate the mAb concentration in the samples based on

the standard curve.

Assay 4: Metabolic Profile
Method: Biochemical Analyzers or specific assay kits for lactate and ammonia[11][12]

Procedure:

Collect cell culture supernatant at various time points.

Use a biochemical analyzer or commercially available kits to measure the concentration of

lactate and ammonia.

Assay 5: Intracellular Amino Acid Analysis
Method: High-Performance Liquid Chromatography (HPLC)[13][14]

Procedure:

Harvest a known number of cells and perform cell lysis.

Prepare the cell lysate for HPLC analysis, which may involve protein precipitation and

derivatization of the amino acids.

Inject the sample into an HPLC system equipped with a suitable column and detector to

separate and quantify the intracellular concentrations of tyrosine and histidine.
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Fig. 4: Experimental workflow for the validation of Tyr-His supplementation.

Conclusion
The use of Tyr-His dipeptide as a cell culture supplement offers a robust and efficient solution

to the long-standing challenge of low tyrosine solubility. By providing a highly soluble and

bioavailable source of both tyrosine and histidine, Tyr-His supplementation can lead to

significant improvements in cell growth, viability, and productivity, while also promoting a more

favorable metabolic state. The protocols and validation strategies outlined in this application

note provide a comprehensive framework for researchers, scientists, and drug development
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professionals to successfully implement and verify the benefits of Tyr-His in their specific cell

culture processes, ultimately contributing to more efficient and reliable production of biologics.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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